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Compound of Interest

Compound Name: Methyl trichloroacetate

Cat. No.: B166323

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of Methyl trichloroacetate, tailored for researchers, scientists, and drug
development professionals. Following these procedural steps is critical for ensuring laboratory
safety.

Hazard Summary

Methyl trichloroacetate is a toxic and corrosive chemical that poses significant health risks. It
is harmful if swallowed, inhaled, or comes into contact with skin.[1] It is known to cause severe
skin and eye irritation and may cause respiratory irritation.[2] Additionally, it is a combustible
liquid.[3]

Signal Word: Danger([1]

Personal Protective Equipment (PPE)

When handling Methyl trichloroacetate, the following personal protective equipment is
mandatory to minimize exposure and ensure safety.
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PPE Category

Specification

Rationale

Hand Protection

Impervious chemical-resistant
gloves (e.g., Butyl rubber,
Viton®, or a multi-layer
laminate glove such as 4H®).
Nitrile gloves may offer limited
protection for incidental
contact but should be changed
immediately upon

contamination.[3][4][5]

Prevents skin contact, which
can cause irritation and
toxicity.[1] Always consult the
glove manufacturer's chemical
resistance guide for specific
breakthrough times.[6][7][8]

Eye Protection

Chemical safety goggles and a

full-face shield.

Protects eyes from splashes
and vapors, which can cause
serious eye irritation or
damage.[1][3]

Respiratory Protection

A NIOSH/MSHA-approved
respirator is required if working
outside of a certified chemical
fume hood or if ventilation is
inadequate. Options include a
full-facepiece respirator with
appropriate organic vapor
cartridges or a self-contained

breathing apparatus (SCBA).
[11[3][°]

Prevents inhalation of toxic
vapors that can cause

respiratory irritation.[10]

Body Protection

A chemically resistant lab coat
or apron, long pants, and
closed-toe shoes are required.
For larger quantities or in case
of a potential splash,
impervious protective clothing

and boots should be used.[1]

[3]

Protects skin from accidental

spills and contamination.[1]

Operational Plan: Step-by-Step Handling Procedure

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.spectrumchemical.com/media/sds/TCI-T1013.pdf
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.hvcc.edu/ehs/health/glovesguide.pdf
https://www.tcichemicals.com/BE/en/sds/T1013_EU_6N.pdf
https://ehs.yale.edu/sites/default/files/files/nitril-gloves-chemical-resistance-kimberly-clark.pdf
https://hseo.hkust.edu.hk/sites/default/files/2022-11/Medicom%20glove%20chem%20chart.pdf
https://glovesbyweb.com/pages/gloves-chemical-resistance-chart
https://www.tcichemicals.com/BE/en/sds/T1013_EU_6N.pdf
https://www.spectrumchemical.com/media/sds/TCI-T1013.pdf
https://www.tcichemicals.com/BE/en/sds/T1013_EU_6N.pdf
https://www.spectrumchemical.com/media/sds/TCI-T1013.pdf
https://www.fishersci.com/store/msds?partNumber=AAA10325&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.guidechem.com/encyclopedia/methyl-trichloroacetate-dic5527.html
https://www.tcichemicals.com/BE/en/sds/T1013_EU_6N.pdf
https://www.spectrumchemical.com/media/sds/TCI-T1013.pdf
https://www.tcichemicals.com/BE/en/sds/T1013_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

. Preparation:

Ensure that a safety shower and an eyewash station are readily accessible and have been
recently tested.[1][9]

Work exclusively in a well-ventilated area, preferably within a certified chemical fume hood.

[9]

Remove all potential ignition sources, as Methyl trichloroacetate is combustible. Use
spark-proof tools and explosion-proof equipment if necessary.[9]

Have spill control materials (e.g., absorbent pads, sand, or earth) readily available.[1][3]
. Handling:
Don all required PPE before handling the chemical.

When transferring, pour slowly to avoid splashing. Use a grounded/bonded container and
receiving equipment to prevent static discharge.

Keep the container tightly closed when not in use.[1]

Avoid direct contact and inhalation of vapors.[1] Do not eat, drink, or smoke in the handling
area.[3]

. Post-Handling:
Thoroughly wash hands and any exposed skin with soap and water after handling.[1]
Decontaminate all equipment and the work area after use.
Remove PPE carefully to avoid self-contamination.

Emergency First Aid Procedures

 In case of skin contact: Immediately remove all contaminated clothing. Wash the affected
area with plenty of soap and water for at least 15-20 minutes. Seek immediate medical
attention.[1]
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 In case of eye contact: Immediately flush eyes with plenty of water for at least 15-20
minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present
and easy to do. Seek immediate medical attention.[1][3]

« If inhaled: Move the person to fresh air and keep them in a position comfortable for
breathing. If not breathing, give artificial respiration. Seek immediate medical attention.[1]

« If swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention immediately.[1]

Disposal Plan
All waste containing Methyl trichloroacetate must be treated as hazardous waste.
e Chemical Waste:

o Collect all Methyl trichloroacetate waste in a designated, properly labeled, and sealed
container.

o Do not mix with other waste streams unless compatibility is confirmed.

o Store waste containers in a cool, dry, and well-ventilated area, away from incompatible
materials.[1]

e Contaminated PPE:

o Disposable gloves and other contaminated items must be collected in a designated
hazardous waste container.

o Non-disposable PPE must be thoroughly decontaminated before reuse.
o Spill Cleanup:

o In case of a spill, evacuate the area. Wearing appropriate PPE, contain the spill using an
inert absorbent material.[3]

o Collect the absorbed material into a hazardous waste container.
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» Final Disposal:

o All hazardous waste must be disposed of through a licensed environmental waste

management facility, in accordance with all federal, state, and local regulations.[3] This

may involve chemical incineration with an afterburner and scrubber system.[1]

Quantitative Data

Property

Value

CAS Number

598-99-2[3]

Molecular Formula

C3H3CI302[3]

Molecular Weight 177.41 g/mol [3]
Boiling Point 154°CJ[1]

Flash Point 72°C[1]
Relative Density 1.49[1]

UN Number 2533[1]

Transport Hazard Class

6.1 (Toxic Material)[1][3]

Workflow for Handling Methyl Trichloroacetate
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Caption: Workflow for the safe handling of Methyl trichloroacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Methyl Trichloroacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166323#personal-protective-equipment-for-handling-
methyl-trichloroacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b166323?utm_src=pdf-custom-synthesis
https://www.tcichemicals.com/BE/en/sds/T1013_EU_6N.pdf
https://www.chemical-label.com/en/ghs/print-clp/598-99-2/methyl-trichloroacetate
https://www.spectrumchemical.com/media/sds/TCI-T1013.pdf
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.hvcc.edu/ehs/health/glovesguide.pdf
https://ehs.yale.edu/sites/default/files/files/nitril-gloves-chemical-resistance-kimberly-clark.pdf
https://hseo.hkust.edu.hk/sites/default/files/2022-11/Medicom%20glove%20chem%20chart.pdf
https://glovesbyweb.com/pages/gloves-chemical-resistance-chart
https://www.fishersci.com/store/msds?partNumber=AAA10325&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.guidechem.com/encyclopedia/methyl-trichloroacetate-dic5527.html
https://www.benchchem.com/product/b166323#personal-protective-equipment-for-handling-methyl-trichloroacetate
https://www.benchchem.com/product/b166323#personal-protective-equipment-for-handling-methyl-trichloroacetate
https://www.benchchem.com/product/b166323#personal-protective-equipment-for-handling-methyl-trichloroacetate
https://www.benchchem.com/product/b166323#personal-protective-equipment-for-handling-methyl-trichloroacetate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b166323?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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